Cas no 352704-52-0 (N-(3-Acetylphenyl)-2-methyl-3-furamide)

• Product Name: N-(3-Acetylphenyl)-2-methyl-3-furamide
• CAS No: 352704-52-0
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• MDL: MFCD01834745
• CID: 3098246
• PubChem ID: 896770
• Update Time: 2025-05-19

N-(3-Acetylphenyl)-2-methyl-3-furamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Acetylphenyl)-2-methyl-3-furamide
• AKOS000183348
• Z89313311
• SMR000272141
• VS-04307
• CS-0314078
• MFCD01834745
• MLS000672919
• H22415
• STK397827
• AK-968/12513040
• HMS2632K06
• ALBB-002903
• N-(3-acetylphenyl)-2-methylfuran-3-carboxamide
• N~3~-(3-ACETYLPHENYL)-2-METHYL-3-FURAMIDE
• Cambridge id 7238168
• SR-01000255552
• CHEMBL1898992
• SR-01000255552-1
• SB61622
• BBL014465
• 352704-52-0

• MDL： MFCD01834745
• Inchi： 1S/C14H13NO3/c1-9(16)11-4-3-5-12(8-11)15-14(17)13-6-7-18-10(13)2/h3-8H,1-2H3,(H,15,17)
• InChI Key： QYYPDECVQIRJMC-UHFFFAOYSA-N
• SMILES： O1C=CC(C(NC2=CC=CC(C(C)=O)=C2)=O)=C1C

Computed Properties

• Exact Mass: 243.08954328Da
• Monoisotopic Mass: 243.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.3Ų

N-(3-Acetylphenyl)-2-methyl-3-furamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-Acetylphenyl)-2-methyl-3-furamide

Professional Introduction to N-(3-Acetylphenyl)-2-methyl-3-furamide (CAS No. 352704-52-0)

N-(3-Acetylphenyl)-2-methyl-3-furamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 352704-52-0, this compound represents a unique molecular structure that has been the subject of extensive studies due to its potential applications in medicinal chemistry. The acetylphenyl and furamide functional groups contribute to its distinctive chemical properties, making it a compound of interest for various biochemical interactions.

The synthesis and characterization of N-(3-Acetylphenyl)-2-methyl-3-furamide involve meticulous attention to detail to ensure the purity and stability of the final product. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, are commonly employed to confirm the structural integrity of the compound. These analytical methods provide critical insights into the molecular configuration, which is essential for understanding its reactivity and potential biological activity.

In recent years, there has been a growing interest in exploring the pharmacological properties of N-(3-Acetylphenyl)-2-methyl-3-furamide. Research has indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could make it a valuable candidate for developing novel therapeutic agents. Specifically, studies have focused on its interaction with enzymes involved in inflammation and pain pathways, suggesting potential applications in treating chronic inflammatory conditions.

The structural features of N-(3-Acetylphenyl)-2-methyl-3-furamide, particularly the presence of the acetyl group and the furamide moiety, contribute to its unique chemical behavior. The acetyl group can participate in hydrogen bonding and hydrophobic interactions, while the furamide moiety can engage in polar interactions with biological targets. These characteristics make the compound a versatile scaffold for drug design, allowing chemists to modify its structure to enhance specific pharmacological properties.

Recent advancements in computational chemistry have also played a crucial role in understanding the potential biological activity of N-(3-Acetylphenyl)-2-methyl-3-furamide. Molecular docking studies have been conducted to predict how this compound might interact with various biological targets, such as enzymes and receptors. These simulations provide valuable insights into the binding affinity and mode of interaction, which are critical parameters for drug development. The results from these studies have helped researchers identify key structural modifications that could improve the compound's efficacy and selectivity.

The synthesis of N-(3-Acetylphenyl)-2-methyl-3-furamide involves multi-step organic reactions that require precise control over reaction conditions. Key steps include acetylation of a phenyl derivative followed by condensation with a suitable furamide precursor. Each step must be carefully optimized to maximize yield and minimize byproduct formation. The use of high-purity reagents and controlled reaction environments is essential to ensure the final product meets stringent quality standards.

In addition to its potential pharmaceutical applications, N-(3-Acetylphenyl)-2-methyl-3-furamide has shown promise in materials science research. Its unique molecular structure makes it a suitable candidate for developing novel polymers and coatings with enhanced thermal stability and mechanical strength. Researchers are exploring ways to incorporate this compound into advanced materials that could find applications in electronics, aerospace, and automotive industries.

The future direction of research on N-(3-Acetylphenyl)-2-methyl-3-furamide is likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically modifying its chemical structure, scientists aim to identify derivatives with improved pharmacological properties. Additionally, preclinical studies will be essential to evaluate its safety profile and therapeutic efficacy before moving into human clinical trials.

The interdisciplinary nature of this research underscores the importance of collaboration between chemists, biologists, and pharmacologists. By combining expertise from different fields, researchers can accelerate the discovery and development of new drugs that address unmet medical needs. N-(3-Acetylphenyl)-2-methyl-3-furamide